Cas no 478077-94-0 ((2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile)

• Product Name: (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile
• CAS No: 478077-94-0
• CID: 4653584
• Update Time: 2025-07-23

(2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-[5-(4-CHLOROBENZOYL)-2-THIENYL]-3-(DIMETHYLAMINO)-2-PROPENENITRILE
• (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile
• 2-Thiopheneacetonitrile, 5-(4-chlorobenzoyl)-α-[(dimethylamino)methylene]-

Additional information on (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile

Compound Introduction: (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile (CAS No. 478077-94-0)

The compound (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile, identified by its CAS number 478077-94-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic nitriles that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of both thiophene and chlorobenzoyl moieties in its structure suggests a unique interplay of electronic and steric effects, which can be exploited for designing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural framework of (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile makes it a promising candidate for further exploration in this context. Specifically, the thiophene ring is known to be a privileged scaffold in medicinal chemistry, often incorporated into drugs due to its ability to modulate electronic properties and enhance binding affinity to biological targets.

The chlorobenzoyl group appended to the thiophene ring introduces additional functionalization possibilities, allowing for further derivatization and optimization. This moiety is frequently employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles of drug candidates. The nitrile group at the terminal position of the molecule adds another layer of reactivity, enabling various chemical transformations that can be harnessed for drug development purposes.

Recent studies have highlighted the importance of heterocyclic nitriles in the development of novel therapeutic agents. For instance, derivatives of thiophene-based nitriles have shown promising activity against enzymes involved in cancer metabolism. The dimethylamino group in the structure of (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, thereby enhancing binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the thiophene ring, introduction of the chlorobenzoyl group, and final installation of the nitrile functionality. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve these transformations efficiently.

From a computational chemistry perspective, the molecular structure of (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided valuable insights into its electronic properties, conformations, and potential interactions with biological targets. For instance, DFT calculations have revealed that the molecule adopts specific conformations that maximize interactions with key amino acid residues in protein binding pockets.

In preclinical studies, derivatives similar to (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile have demonstrated encouraging activity against various disease models. These studies often focus on evaluating the compound's ability to modulate enzyme activity or interfere with signaling pathways relevant to specific diseases. The dimethylamino group, in particular, has been shown to enhance solubility and bioavailability, making it an attractive feature for drug development.

The potential applications of this compound extend beyond traditional pharmaceuticals. For example, its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for material science applications. The ability to functionalize thiophene-based scaffolds opens up possibilities for creating novel materials with unique electronic or optical properties.

Future research directions may focus on further optimizing the pharmacological properties of this compound through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs with improved potency, selectivity, and pharmacokinetic profiles. Additionally, exploring new synthetic routes could enhance scalability and cost-effectiveness for large-scale production.

The growing interest in heterocyclic nitriles underscores their significance as a class of compounds with immense therapeutic potential. As research continues to uncover new biological activities and synthetic strategies, compounds like (2Z)-2-[5-(4-chlorobenzoyl)thiophen-2-yl]-3-(dimethylamino)prop-2-enenitrile are poised to play a crucial role in the development of next-generation pharmaceuticals.